![molecular formula C23H32N4O2 B2830405 N-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-3-methoxybenzamide CAS No. 946340-84-7](/img/structure/B2830405.png)
N-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-3-methoxybenzamide
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Description
N-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-3-methoxybenzamide is a useful research compound. Its molecular formula is C23H32N4O2 and its molecular weight is 396.535. The purity is usually 95%.
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Scientific Research Applications
Gastrointestinal Prokinetic Activity
A study on novel N-[[dialkylamino)ethoxy]benzyl]benzamide derivatives, closely related to the compound , highlighted a compound with well-balanced gastrointestinal prokinetic and antiemetic activities, suggesting its potential as a new type of gastrointestinal prokinetic agent (Sakaguchi et al., 1992).
Directed Metalations in Arylselenobenzamide Derivatives
Research on the reaction of N, N-diethyl 4-(N', N'-dimethylamino)-2-phenylselenobenzamide derivatives with excess lithium diisopropylamide (LDA) produced various selenoxanthones, indicating the role of electron donation from the benzamide derivatives in directing metalation of the arylseleno group (Brennan, Donnelly, & Detty, 2003).
Antidepressant Properties from Structurally Novel Antagonists
A study on the design, synthesis, and pharmacological evaluation of 3-ethoxyquinoxalin-2-carboxamides as per the pharmacophoric requirements of 5-HT(3) receptor antagonist revealed compounds with promising antidepressant-like activity, showcasing the potential of structurally novel compounds in therapeutic applications (Mahesh et al., 2011).
Antimicrobial Agents from Thiazolidinone Derivatives
Another study synthesized novel thiazolidinone derivatives showing significant antimicrobial activity against various bacterial and fungal strains, indicating the potential of these compounds in addressing microbial diseases (Patel, Kumari, & Patel, 2012).
Synthetic Utility in Heterocyclic Compounds
Research on the synthesis of heterocyclic compounds revealed the action of methyl salicylate on some 5-aminopyrazoles, leading to various N-(1-phenyl-3-R-pyrazol-5-yl)-2-methoxybenzamides and other derivatives, illustrating the synthetic utility of such reactions in creating heterocyclic compounds with potential therapeutic applications (Daidone & Plescia, 1981).
properties
IUPAC Name |
N-[2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl]-3-methoxybenzamide |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H32N4O2/c1-25(2)20-10-8-18(9-11-20)22(27-14-12-26(3)13-15-27)17-24-23(28)19-6-5-7-21(16-19)29-4/h5-11,16,22H,12-15,17H2,1-4H3,(H,24,28) |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZBWWZVBOCASLB-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(CNC(=O)C2=CC(=CC=C2)OC)C3=CC=C(C=C3)N(C)C |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H32N4O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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